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Compound of Interest

Compound Name: Oleth-3

Cat. No.: B1516117 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for the handling of Oleth-3. Adherence to these procedures is critical for

ensuring a safe laboratory environment and minimizing risk.

Understanding the Hazards
Oleth-3, a polyoxyethylene glycol ether of oleyl alcohol, is primarily used as an emulsifier and

surfactant.[1][2] While widely used in various industries, it is crucial to recognize its potential

hazards in a laboratory setting. The primary risks associated with Oleth-3 are:

Skin and Eye Irritation: Direct contact can cause mild to moderate skin and eye irritation.[1]

[2]

Ingestion: While not considered highly toxic, ingestion may cause gastrointestinal irritation.

Personal Protective Equipment (PPE)
A comprehensive PPE plan is the first line of defense against accidental exposure. The

following PPE is mandatory when handling Oleth-3.
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PPE Category Specification Rationale

Eye Protection

Chemical splash goggles or

safety glasses with side

shields.

Protects against splashes and

aerosols, preventing eye

irritation.

Hand Protection Nitrile or Neoprene gloves.

Provides a barrier against

direct skin contact and

potential irritation.

Body Protection

A standard laboratory coat or

chemical-resistant apron worn

over long-sleeved clothing.

Protects skin from accidental

spills and splashes.

Footwear Closed-toe shoes. Prevents exposure from spills.

Respiratory

Generally not required under

normal, well-ventilated

conditions. A NIOSH-approved

respirator may be necessary if

aerosols are generated or

ventilation is inadequate.[3]

Minimizes inhalation of

aerosols.

Glove Selection and Use
While specific chemical resistance data for Oleth-3 is not readily available, nitrile and neoprene

gloves are recommended based on their general resistance to alcohols and surfactants.[4][5]

Inspection: Always inspect gloves for tears, punctures, or degradation before use.

Donning and Doffing: Don and doff gloves correctly to avoid contaminating your hands.

Disposal: Dispose of used gloves in the appropriate laboratory waste container. Do not reuse

disposable gloves.

Operational Plan: Safe Handling and Storage
Engineering Controls
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Ventilation: Work in a well-ventilated area, such as a chemical fume hood, especially when

heating or creating aerosols.

Eyewash and Safety Shower: Ensure that a properly functioning eyewash station and safety

shower are readily accessible in the immediate work area.

Procedural Guidance
Preparation: Before handling Oleth-3, ensure all necessary PPE is donned correctly and the

work area is clear of clutter.

Dispensing: When transferring or dispensing Oleth-3, do so carefully to avoid splashing and

the generation of aerosols.

Heating: If heating is required, use a controlled heating source such as a water bath or

heating mantle. Avoid open flames.

Cleaning: Clean any spills immediately with an appropriate absorbent material.

Storage
Store Oleth-3 in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.

Disposal Plan
Proper disposal of Oleth-3 and contaminated materials is essential to prevent environmental

contamination and ensure regulatory compliance.

Waste Characterization
Oleth-3 is an ethoxylated alcohol and is generally considered to be readily biodegradable.[6] It

is not typically classified as a hazardous waste for transport.[7] However, it is the responsibility

of the waste generator to determine if the waste meets the criteria of a hazardous waste

according to local, state, and federal regulations.
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Disposal Procedures
Unused Product: Dispose of unused Oleth-3 as chemical waste through your institution's

hazardous waste management program. Do not pour down the drain.

Contaminated Materials: All materials contaminated with Oleth-3, such as gloves, absorbent

pads, and empty containers, should be collected in a designated and properly labeled waste

container.

Spill Cleanup: For small spills, use an inert absorbent material (e.g., vermiculite, sand) to

soak up the liquid. Collect the absorbed material and place it in a sealed container for

disposal.

Quantitative Data Summary
Property Value

Chemical Name
Poly(oxy-1,2-ethanediyl), .alpha.-(9Z)-9-

octadecen-1-yl-.omega.-hydroxy-

CAS Number 9004-98-2

Appearance Clear to slightly hazy liquid

Molecular Weight (approx.) ~400 g/mol

pH (1% aqueous solution) 5.0 - 7.0

Boiling Point > 200 °C

Solubility in Water Dispersible

Occupational Exposure Limits Not Established (OSHA PEL, ACGIH TLV)

Note: Occupational Exposure Limits (OELs) for Oleth-3 have not been established by major

regulatory agencies such as OSHA or ACGIH.

Visual Workflow Diagrams
The following diagrams illustrate the key decision-making processes for ensuring safety when

handling Oleth-3.
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PPE Selection Workflow for Oleth-3 Handling

Start: Handling Oleth-3

Assess Task:
- Quantity

- Potential for splash/aerosol

Select Eye Protection:
- Safety glasses with side shields

- Chemical splash goggles

Select Hand Protection:
- Nitrile or Neoprene gloves

Select Body Protection:
- Lab coat

- Chemical-resistant apron

Assess Ventilation:
- Is it adequate?

- Potential for aerosol generation?

Proceed with Task

Wear NIOSH-approved
respirator

No/High

No respiratory protection
needed

Yes/Low
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Disposal Plan for Oleth-3 Waste

Start: Oleth-3 Waste Generated

Identify Waste Type

Liquid Oleth-3
(unused or solutions)

Liquid

Contaminated Solids
(gloves, wipes, containers)

Solid

Spill Cleanup Material

Spill

Collect in a labeled,
sealed container for

chemical waste

Place in a designated,
labeled solid waste container

Absorb with inert material
(e.g., vermiculite)

Dispose through Institutional
Hazardous Waste Program

Collect absorbed material
in a sealed container

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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